Cas no 2287335-43-5 (8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide)

• Product Name: 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide
• CAS No: 2287335-43-5
• MF: C₁₁H₁₅Br₂NO
• MW: 337.050901651382
• CID: 5911463
• PubChem ID: 137945403
• Update Time: 2025-06-12

8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide Chemical and Physical Properties

Names and Identifiers

• Z3481848439
• 2287335-43-5
• 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol hydrobromide
• 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide
• EN300-6735859

• Inchi： 1S/C11H14BrNO.BrH/c1-7-6-13-3-2-8-4-10(12)11(14)5-9(7)8;/h4-5,7,13-14H,2-3,6H2,1H3;1H
• InChI Key： KRXFOTLLBCYFKA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCNCC2C)O.Br

Computed Properties

• Exact Mass: 336.94999g/mol
• Monoisotopic Mass: 334.95204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide

Introduction to 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide (CAS No. 2287335-43-5)

8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide (CAS No. 2287335-43-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine and methyl groups, along with the hydrobromide salt form, imparts unique chemical and pharmacological properties to this molecule.

The chemical structure of 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide is characterized by a seven-membered azepine ring fused to a benzene ring, with a bromine atom at the 8-position and a methyl group at the 5-position. The hydroxyl group at the 7-position and the hydrobromide salt form contribute to its solubility and stability in various solvents. These structural features make it an interesting candidate for further investigation in drug discovery and development.

Recent studies have explored the biological activities of 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The selective inhibition of MAO-B by 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide suggests its potential as a lead compound for developing new therapeutic agents for neurodegenerative disorders.

In addition to its neuroprotective properties, 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide has also shown promise in modulating other biological pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are epigenetic regulators involved in various cellular processes. The inhibition of HDACs by 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide has potential implications for cancer therapy and other diseases characterized by aberrant gene expression.

The pharmacokinetic properties of 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide have also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its intended biological effects. The hydrophilic nature of the hydroxyl group and the hydrophobicity conferred by the bromine and methyl groups contribute to its balanced ADME characteristics.

Safety and toxicity assessments are essential components of drug development. Preliminary toxicological studies on 8-Bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-o l;hydrobromide have indicated that it is well tolerated at therapeutic doses. However, further comprehensive safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

In conclusion, 8-Bromo - 5 - methyl - 2 , 3 , 4 , 5 - tetrahydro - 1 H - 3 - benzazepin - 7 - ol ; hydrobromide (CAS No . 2287335 - 43 - 5) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for further research and development . Ongoing studies are expected to elucidate its full potential as a therapeutic agent for various diseases , particularly those involving neurodegeneration and epigenetic dysregulation .